![molecular formula C8H8O2S B2407094 5,6-Dihydro-4H-cyclopenta[c]thiophene-5-carboxylic acid CAS No. 160502-05-6](/img/structure/B2407094.png)
5,6-Dihydro-4H-cyclopenta[c]thiophene-5-carboxylic acid
Cat. No. B2407094
M. Wt: 168.21
InChI Key: ZPSKAIONUPCOJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05428158
Procedure details
Dissolve 5-(carboethoxy)-2,4,5,6-tetrahydrocyclopenta[c]thiophene (6.68 g, 34.1 mmol) in ethanol (95%, 150 mL) and water (75 mL). Add potassium hydroxide (9.5 g, 0.17 mol) and stir at room temperature for 1 hour. Partition between water (150 mL) and ethyl ether (2×150 mL). Acidify the aqueous phase with hydrochloric acid to pH 1. Extract with methylene chloride (2×150 mL), dry (Na2SO4) and evaporate the solvent in vacuo to give 5-(carboxy)-2,4,5,6-tetrahydrocyclopenta [c]thiophene.
Name
5-(carboethoxy)-2,4,5,6-tetrahydrocyclopenta[c]thiophene
Quantity
6.68 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1]([CH:6]1[CH2:13][C:9]2=[CH:10][S:11][CH:12]=[C:8]2[CH2:7]1)([O:3]CC)=[O:2].[OH-].[K+]>C(O)C.O>[C:1]([CH:6]1[CH2:13][C:9]2=[CH:10][S:11][CH:12]=[C:8]2[CH2:7]1)([OH:3])=[O:2] |f:1.2|
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Inputs
Step One
Step Two
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Name
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Quantity
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9.5 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Partition between water (150 mL) and ethyl ether (2×150 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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Extract with methylene chloride (2×150 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dry (Na2SO4)
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CUSTOM
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Type
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CUSTOM
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Details
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evaporate the solvent in vacuo
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(=O)(O)C1CC=2C(=CSC2)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
